Cas no 4197-09-5 (2,7-Naphthalenedisulfonicacid, 3-[2-[4-(acetylamino)phenyl]diazenyl]-4,5-dihydroxy-, sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-[2-[4-(acetylamino)phenyl]diazenyl]-4,5-dihydroxy-, sodium salt (1:2)
• CAS No: 4197-09-5
• MF: C₁₈H₁₃N₃Na₂O₉S₂
• MW: 525.420063734055
• CID: 329459
• PubChem ID: 160740
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-[2-[4-(acetylamino)phenyl]diazenyl]-4,5-dihydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-[4-(acetylamino)phenyl]diazenyl]-4,5-dihydroxy-, sodium salt (1:2)
• AZOFUCHSIN 6B
• CHROMOTROPE 6B
• ERIO FLOXINE 6B
• FAST FUCHSIN 6B
• KITON RED 6B
• LISSAMINE RED
• C.I. 16600
• Kiton Fuchine 6BC
• NSC 45201
• DTXSID60889479
• Fast Fuchsine 6B
• Azo Rhodine 8BC
• 4197-09-5
• Erio Carmine 2B
• C.I. Acid Violet 6
• 2,7-Naphthalenedisulfonic acid, 3-((4-(acetylamino)phenyl)azo)-4,5-dihydroxy-, disodium salt
• Chromocetil Red 6B
• disodium;3-[(4-acetamidophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 3-[[4-(acetylamino)phenyl]azo]-4,5-dihydroxy-, disodium salt
• Erio Carmine 2BF supra I
• Chrome Fast Blue GR
• 2,7-Naphthalenedisulfonic acid, 3-(2-(4-(acetylamino)phenyl)diazenyl)-4,5-dihydroxy-, sodium salt (1:2)
• Tertracid Red 7B
• C.I. Acid Violet 6, disodium salt

• Inchi： 1S/C18H15N3O9S2.2Na/c1-9(22)19-11-2-4-12(5-3-11)20-21-17-15(32(28,29)30)7-10-6-13(31(25,26)27)8-14(23)16(10)18(17)24;;/h2-8,23-24H,1H3,(H,19,22)(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2/b21-20+;;
• InChI Key： BMCXYDZRKLKERB-SERMZQFOSA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)O)/N=N/C1C=CC(=CC=1)NC(C)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 566.01500
• Monoisotopic Mass: 524.98886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 1010
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.73
• PSA: 234.31000
• LogP: 4.99340

2,7-Naphthalenedisulfonicacid, 3-[2-[4-(acetylamino)phenyl]diazenyl]-4,5-dihydroxy-, sodium salt (1:2) Security Information

• WGK Germany：2
• RTECS：QJ6000000